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Compound of Interest

Compound Name: Numidargistat

Cat. No.: B609684

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Numidargistat, also known as CB-1158, is a potent and orally bioavailable small-molecule
inhibitor of arginase 1 (ARG1) and arginase 2 (ARG2).[1][2] Arginase is a key enzyme in the
urea cycle that hydrolyzes L-arginine to ornithine and urea.[3][4] In the tumor
microenvironment, increased arginase activity by myeloid-derived suppressor cells (MDSCs)
leads to the depletion of L-arginine, an amino acid crucial for T-cell proliferation and function.[5]
[6] By inhibiting arginase, Numidargistat restores L-arginine levels, thereby enhancing anti-
tumor immune responses.[4][5] These application notes provide detailed protocols for the
dissolution, preparation, and use of Numidargistat in in vitro cell culture experiments.

Data Presentation

Table 1: Physical and Chemical Properties of Numidargistat
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Property Value Reference
Alternate Names CB-1158, INCB01158 [5]
Molecular Formula C11H22BN3s0s [5]
Molecular Weight 287.12 g/mol [41[5]

CAS Number 2095732-06-0 [2][5]
Appearance Off-white to light yellow solid [2]

Table 2: Solubility of Numidargistat

Solvent Concentration Notes Reference
Requires
55 mg/mL (152.76 ultrasonication.
DMSO _ [1]
mM) Hygroscopic DMSO

can impact solubility.

100 mg/mL (348.29 Requires
Water o [2]
mM) ultrasonication.

100 mg/mL (277.75 )
PBS Clear solution. [1]
mM)

Table 3: In Vitro Inhibitory Activity of Numidargistat
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Target Cell Line/[Enzyme ICso0 Reference

Recombinant Human

) 86 nM [1][2]
Arginase 1
Recombinant Human
_ 296 nM [1][2]
Arginase 2
Native Arginase 1
(Human Granulocyte - 178 nM [11[2]
Lysate)
Native Arginase 1
(Human Erythrocyte - 116 nM [1][2]
Lysate)
Native Arginase 1
(Human Hepatocyte - 158 nM [1][2]
Lysate)
Arginase (Human
HepG2 32 uM [1]I2]
HepG2 cells)
Arginase (Human
K562 139 uM [1][2]
K562 cells)
Arginase (Primar
J ( Y 210 pM [1]12]

Human Hepatocytes)

Experimental Protocols

Protocol 1: Preparation of Numidargistat Stock Solution
(10 mM in DMSO)

Materials:
* Numidargistat powder
¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or vials
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e \ortex mixer

o Ultrasonic bath

Procedure:

Calculate the required mass of Numidargistat:
o For 1 mL of a 10 mM stock solution, the required mass is:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 1 mL * 287.12 g/mol = 0.0028712 g = 2.87 mg

Weigh Numidargistat:

o Carefully weigh out 2.87 mg of Numidargistat powder and place it into a sterile
microcentrifuge tube.

Dissolve in DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the Numidargistat powder.

Aid Dissolution:

o Vortex the solution vigorously for 1-2 minutes.

o If the powder is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes, or
until the solution is clear.[1][2] Gentle warming can also be applied if necessary.[1]

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20
pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Avoid
repeated freeze-thaw cycles.[2]

Protocol 2: Preparation of Numidargistat Working
Solution for Cell Culture
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Materials:

10 mM Numidargistat stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes

Procedure:
e Thaw Stock Solution:

o Thaw a single aliquot of the 10 mM Numidargistat stock solution at room temperature.
e Determine Final Concentration:

o Decide on the final concentration of Numidargistat required for your experiment. The ICso
values in Table 3 can serve as a guide.

» Serial Dilution (Example for a final concentration of 10 pM):

o Prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to 990 L of
complete cell culture medium. This results in a 100 puM intermediate solution.

o Prepare the final working solution by adding a specific volume of the intermediate solution
to your cell culture plate wells. For example, to achieve a 10 uM final concentration in a
well containing 1 mL of medium, add 100 pL of the 100 uM intermediate solution.

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium as is present in the Numidargistat-treated wells. This is crucial to account
for any effects of the solvent on the cells.

¢ Immediate Use:
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o Itis recommended to prepare fresh working solutions for each experiment and use them
promptly.[1]

Mandatory Visualizations
Signaling Pathway of Numidargistat Action

inhibits T-Cell
Numidargistat Y
(CB-1158)

2| T-Cell Receptor (TCR)

Click to download full resolution via product page

Caption: Numidargistat inhibits arginase, increasing L-arginine for T-cell activation.

Experimental Workflow for Numidargistat Solution
Preparation
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Stock Solution Preparation (10 mM)

1. Weigh Numidargistat Powder

2. Dissolve in Anhydrous DMSO

3. Vortex & Sonicate until Clear

4. Aliquot into Single-Use Tubes

5. Store at -80°C (6 months)
or -20°C (1 month)

Working Solution Preparation

6. Thaw Stock Solution Aliquot

7. Dilute in Cell Culture Medium
to Final Concentration

8. Prepare Vehicle Control (DMSO)

9. Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing Numidargistat stock and working solutions.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b609684?utm_src=pdf-body-img
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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